ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate
Overview
Description
Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate is a chemical compound with the molecular formula C7H11N3O2 . It has a molecular weight of 169.18 g/mol . The IUPAC name for this compound is ethyl 3-amino-1-methylpyrazole-4-carboxylate .
Synthesis Analysis
The synthesis of this compound and its derivatives has been reported in several studies . For instance, one study reported the synthesis of a novel ring-fused pyrazole-lactam . Another study reported the synthesis of this compound through condensation reactions .Molecular Structure Analysis
The molecular structure of this compound consists of two nitrogen atoms adjacent to three carbon atoms in a five-membered aromatic ring structure . The InChI code for this compound is 1S/C7H11N3O2/c1-3-12-7(11)5-4-10(2)9-6(5)8/h4H,3H2,1-2H3,(H2,8,9) .Chemical Reactions Analysis
The chemical reactions involving this compound have been studied in various contexts . For example, one study reported a radical addition followed by intramolecular cyclization to afford the important pyrazole skeleton .Physical and Chemical Properties Analysis
This compound is a solid compound . It has a boiling point of 90-91°C . The compound has a XLogP3-AA value of 0.7, indicating its lipophilicity . It has one hydrogen bond donor count and four hydrogen bond acceptor counts .Scientific Research Applications
Selective Synthesis Applications : Ethyl 5-amino-3-oxo-1,2-dihydro-1H-pyrazole-1-carboxylate, a related compound, has been used in the selective synthesis of partially hydrogenated pyrazolo[3,4-b]pyridin-3-ones. These compounds have potential applications in organic synthesis and chemical research (Lebedˈ, Mozgovaya, Kos, & Vovk, 2012).
Corrosion Inhibition : Ethyl 6-amino-3-methyl-4-(p-tolyl)-2,4-dihydropyrano[2,3,C]pyrazole-5-carboxylate, another analog, has been studied for its corrosion inhibition properties on mild steel, relevant for industrial pickling processes. This highlights its potential in materials science and industrial applications (Dohare, Ansari, Quraishi, & Obot, 2017).
Synthesis and Auxin Activities : Ethyl 3-(4-methoxy phenyl)-1H-pyrazole-5-carboxylate, a structurally similar compound, has been synthesized and studied for its auxin activities. This research is particularly relevant in the field of agricultural chemistry and plant biology (Yue, Pingping, Yang, Ting, & Jian-zhou, 2010).
Crystal Structure Analysis : The crystal structure of ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate has been determined, which is crucial for understanding the compound's physical and chemical properties. This research has implications in materials science and pharmacology (Minga, 2005).
Synthesis of Novel Pyrazole Derivatives : Research on ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate led to the synthesis of novel pyrazole derivatives with potential antimicrobial and anticancer properties, highlighting its significance in medicinal chemistry and drug discovery (Hafez, El-Gazzar, & Al-Hussain, 2016).
Diazotization and Coupling Reactions : Ethyl 3-amino-1H-pyrazole-4-carboxylate has been used in diazotization and coupling reactions to synthesize new pyrazoloazines, which are useful in agriculture and medicine (Youssef, Faty, & Youssef, 2001).
Safety and Hazards
The safety information for ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate indicates that it has hazard statements H302, H315, H319, and H335 . This suggests that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .
Future Directions
The future directions for the study and application of ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate could involve further exploration of its synthesis methods, chemical reactions, and potential biological activities. As pyrazoles are considered an interesting class in drug discovery , there may be potential for the development of new pharmaceuticals based on this compound.
Mechanism of Action
Target of Action
The primary targets of ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate are currently unknown. This compound is a relatively new chemical entity and research into its specific targets is ongoing .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can impact how this compound interacts with its targets . .
Properties
IUPAC Name |
ethyl 3-amino-1-methylpyrazole-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3O2/c1-3-12-7(11)5-4-10(2)9-6(5)8/h4H,3H2,1-2H3,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVPKAOUYPAEICK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN(N=C1N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50291401 | |
Record name | ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50291401 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
21230-43-3 | |
Record name | 21230-43-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=75242 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50291401 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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